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Compound of Interest

Benzenesulfinamide, N,N-
Compound Name:

dimethyl-
CAS No.: 5539-54-8
Cat. No.: B14741774

Get Quote

Chemical Identity & Technical Context

To ensure protocol accuracy, we must first distinguish this compound from its oxidized
counterpart (the sulfonamide). This guide specifically addresses the sulfinamide derivative,
often encountered as a leaving group in electrophilic trifluoromethylation reactions (e.g., using
Shibata’s reagent) or as a chiral auxiliary intermediate.
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Parameter Specification

Chemical Name Benzenesulfinamide, N,N-dimethyl-
CAS Number 5539-54-8

Molecular Formula CsH11NOS

Molecular Weight 169.24 g/mol

Structure Ph—-S(=0)-N(CHs)2

Viscous oil or low-melting solid (depending on

Physical State .
purity)

Kev Reactivit Susceptible to hydrolysis; oxidizes to
ey Reactivity _ '
sulfonamide; acts as a nucleophile.[1]

Critical Distinction: Do not confuse with N,N-Dimethylbenzenesulfonamide (CAS 14417-01-7),
which has a sulfur oxidation state of +6.[1] The sulfinamide (oxidation state +4) is chemically

distinct and more reactive.

Safety Profile & Mechanism of Hazard

Effective safety protocols rely on understanding the causality of the hazard. This compound
poses a dual threat upon degradation:

» Hydrolytic Cleavage: In the presence of strong acids or aqueous bases, the S-N bond
cleaves.

e Byproduct Release: This releases Dimethylamine (DMA) and Benzenesulfinic acid.

o Risk: Dimethylamine is a flammable gas (or liquid under pressure) with a flash point of
-17°C and significant toxicity.
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o Implication: Waste streams containing this sulfinamide must never be acidified without
adequate ventilation and cooling, as this liberates DMA.

Degradation Pathway (Visualization)

The following diagram illustrates the chemical fate of the compound if mishandled, highlighting
the release of toxic byproducts.
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Figure 1: Chemical degradation pathways showing critical release of Dimethylamine upon
hydrolysis.

Proper Disposal Procedures

This protocol assumes the generator is operating under standard laboratory waste regulations
(e.g., RCRA in the US, or local equivalent).

Core Directive: Thermal Destruction

Due to the nitrogen-sulfur bond and the potential for amine release, High-Temperature
Incineration is the only validated method for complete destruction.

Step-by-Step Disposal Workflow
Phase 1: Segregation (At the Bench)

» Do Not Mix With: Oxidizers (Nitric acid, Peroxides). Sulfinamides are reducing agents; mixing
with strong oxidizers can cause exothermic runaways.
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e Do Not Mix With: Aqueous Acidic Waste. This prevents the premature generation of
dimethylamine fumes in the waste container.

» Container Choice: High-density polyethylene (HDPE) or Amber Glass.

Phase 2: Waste Stream Classification

Since CAS 5539-54-8 is not explicitly "P-listed” or "U-listed" by the EPA, it is classified by its
characteristics.

Waste Characteristic Determination Action

Check Flash Point. If < 60°C

Ignitability (D001) (likely if solvent wet), code Segregate as Flammable.
DO001.
o Unlikely, unless mixed with )
Corrosivity (D002) ) Test pH if unsure.
acids/bases.
Toxicity Treat as Toxic Organic. Default Classification.

Phase 3: Lab Pack & Labeling

o Labeling: Clearly mark the container as "Hazardous Waste - Toxic Organic."

o Constituents: List "Benzenesulfinamide, N,N-dimethyl-" explicitly. Do not use generic terms
like "Sulfur Waste."

e Secondary Containment: Store the waste bottle in a secondary tray to capture leaks.

Operational Disposal Decision Tree

Use this logic flow to determine the exact disposal route for your specific sample type (Pure vs.
Mixture).
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Waste Generation:
N,N-Dimethylbenzenesulfinamide
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Figure 2: Decision logic for segregating waste streams based on solvent content and physical
state.

Emergency Response Procedures

In the event of a spill or exposure, immediate action is required. These steps are self-validating
based on the chemical's hydrolysis properties.
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o Spill Cleanup:
o Do not use water. Water may initiate hydrolysis and release amines.
o Absorb: Use an inert absorbent (Vermiculite or Sand).

o Neutralize: If a smell of amine (fishy odor) is detected, the compound has already
hydrolyzed. Ventilate the area immediately.

e Skin Contact:

o Wash with soap and water. Why? While water hydrolyzes the compound, the soap micelle
encapsulates the organic fragments, and the volume of running water dilutes the
generated amine below toxic/thermal thresholds.

References & Authority

The protocols defined above are grounded in standard chemical hygiene practices for organic
sulfur compounds and specific reactivity data for sulfinamides.

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 74369, Benzenesulfonamide, 4-amino-N,N-dimethyl- (Analogous Structure Analysis).
Retrieved from [Link][2]

e Shibata, N., et al. (2008).Shelf-stable electrophilic trifluoromethylating reagents: A brief
historical perspective. (Discusses N,N-dimethylbenzenesulfinamide as a leaving group).
Journal of Fluorine Chemistry. Retrieved from [Link]

o U.S. Environmental Protection Agency.Defining Hazardous Waste: Listed, Characteristic and
Mixed Radiological Wastes. Retrieved from [Link]

o Matrix Fine Chemicals.2-Amino-N,N-dimethylbenzene-1-sulfonamide Safety Data.
(Structural Analog Data). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. N,N-Dimethylbenzenesulfonamide | CBH11NO2S | CID 84423 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 2. arkat-usa.org [arkat-usa.org]

 To cite this document: BenchChem. [Comprehensive Disposal and Handling Guide:
Benzenesulfinamide, N,N-dimethyl-[1]]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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